Cas no 389579-63-9 (3(2H)-Benzofuranone,2-(hydroxymethylene)-)

• Product Name: 3(2H)-Benzofuranone,2-(hydroxymethylene)-
• CAS No: 389579-63-9
• MF: C₉H₆O₃
• MW: 162.142142772675
• CID: 298979
• PubChem ID: 136188311
• Update Time: 2025-04-19

3(2H)-Benzofuranone,2-(hydroxymethylene)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone,2-(hydroxymethylene)-
• 2-formyl-3-hydroxybenzofuran
• 2-Benzofurancarboxaldehyde, 3-hydroxy-
• 3-Hydroxybenzofuran-2-carbaldehyde
• 389579-63-9
• 40619-99-6
• 2-(Hydroxymethylene)benzofuran-3(2H)-one

• Inchi： 1S/C9H6O3/c10-5-8-9(11)6-3-1-2-4-7(6)12-8/h1-5,11H
• InChI Key： AZLDNBOZLZHZLS-UHFFFAOYSA-N
• SMILES： O1C(C=O)=C(C2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 162.03168
• Monoisotopic Mass: 162.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 5.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 46.53